Cas no 4004-20-0 (3,4-Diamino-thieno2,3-bthiophene-2,5-dicarboxylic aciddiethylester)

• Product Name: 3,4-Diamino-thieno2,3-bthiophene-2,5-dicarboxylic aciddiethylester
• CAS No: 4004-20-0
• MF: C₁₂H₁₄N₂O₄S₂
• MW: 314.380560398102
• CID: 324960
• PubChem ID: 2754622
• Update Time: 2025-10-29

3,4-Diamino-thieno2,3-bthiophene-2,5-dicarboxylic aciddiethylester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]thiophene-2,5-dicarboxylicacid, 3,4-diamino-, 2,5-diethyl ester
• 3,4-DIAMINO-THIENO[2,3-B]THIOPHENE-2,5-DICARBOXYLIC ACID DIETHYL ESTER
• 3,4-diamino-2,5-dicarbe
• 3,4-diamino-2,5-dicarbethoxy-thieno(2,3-b)thiophene
• 3,4-diamino-2,5-dicarbethoxythieno[2,3-b]thiophene
• 3,4-diamino-2,5-dicarbetoxythieno(2,3-b)thiophene
• CTK4I2325
• Diethyl 3,4-diaminothieno< 2,3-b> thiophene-2,5-dicarboxylate
• diethyl 3,4-diaminothieno[2,3-b]thiophene-2,5-dicarboxylate
• diethyl3,4-diaminothieno[2,3-b]thiophene-2,5-dicarboxylate
• 4004-20-0
• SCHEMBL14586047
• DTXSID60373040
• AKOS004909369
• 3,4-Diamino-thieno2,3-bthiophene-2,5-dicarboxylic aciddiethylester

• MDL： MFCD00206689
• Inchi： 1S/C12H14N2O4S2/c1-3-17-10(15)8-6(13)5-7(14)9(11(16)18-4-2)20-12(5)19-8/h3-4,13-14H2,1-2H3
• InChI Key： FTGFURZVTLYXEX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C(=C(C(=O)OCC)SC1=2)N)N

Computed Properties

• Exact Mass: 314.03949928g/mol
• Monoisotopic Mass: 314.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.8
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on 3,4-Diamino-thieno2,3-bthiophene-2,5-dicarboxylic aciddiethylester

Comprehensive Guide to 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester (CAS No. 4004-20-0)

3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester (CAS No. 4004-20-0) is a specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This heterocyclic compound, featuring a thieno[2,3-b]thiophene core, is widely recognized for its unique electronic properties and potential applications in optoelectronics and drug development. Researchers and industry professionals are increasingly exploring its derivatives for their versatility and performance in cutting-edge technologies.

The molecular structure of 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester consists of a fused thiophene ring system, which contributes to its remarkable stability and reactivity. The presence of diamino and dicarboxylic acid diethylester functional groups enhances its solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of organic semiconductors, where its π-conjugated system facilitates efficient charge transport.

One of the most exciting applications of 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester is in the field of organic electronics. With the growing demand for flexible and lightweight electronic devices, this compound has emerged as a promising candidate for organic field-effect transistors (OFETs) and photovoltaic cells. Its ability to form stable thin films and exhibit high carrier mobility aligns with the industry's shift toward sustainable and energy-efficient technologies. Researchers are also investigating its potential in bioimaging and therapeutic agents, leveraging its fluorescent properties and biocompatibility.

In pharmaceutical research, 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester serves as a key building block for the synthesis of novel drug candidates. Its structural motif is found in compounds with reported antimicrobial, anticancer, and anti-inflammatory activities. The diamino groups provide sites for further functionalization, enabling the creation of targeted therapies. As the pharmaceutical industry focuses on personalized medicine, this compound's adaptability positions it as a valuable tool in drug discovery pipelines.

The synthesis of 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester typically involves multi-step organic reactions, including cyclization and esterification processes. Advances in catalytic methods have improved the yield and purity of this compound, addressing challenges related to scalability. Environmental considerations are also driving the adoption of greener synthesis routes, such as microwave-assisted reactions and solvent-free techniques, which reduce waste and energy consumption.

Market trends indicate a rising demand for 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester, particularly in regions with strong R&D infrastructure. North America and Europe lead in its consumption, fueled by investments in organic electronics and healthcare innovation. Asia-Pacific is emerging as a key player, with growing capabilities in chemical manufacturing and a focus on technological advancements. Suppliers are increasingly offering high-purity grades of this compound to meet the stringent requirements of academic and industrial users.

For researchers and procurement specialists, understanding the storage and handling of 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester is essential. The compound should be stored in a cool, dry environment, protected from light and moisture, to maintain its stability. Proper labeling and documentation are critical to ensure compliance with safety regulations and facilitate seamless integration into laboratory workflows.

Looking ahead, the future of 3,4-Diamino-thieno[2,3-b]thiophene-2,5-dicarboxylic acid diethylester is bright, with ongoing research uncovering new applications and refining synthesis methods. Collaborations between academia and industry are expected to accelerate its adoption in commercial products, from flexible displays to next-generation therapeutics. As innovation continues, this compound will likely play a pivotal role in shaping the next wave of technological and medical breakthroughs.